7-(Difluoromethyl)-5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid

• IUPAC Name: 7-(difluoromethyl)-5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• InChI: InChI=1S/C9H7F2N3O2/c1-4-2-6(7(10)11)14-8(13-4)5(3-12-14)9(15)16/h2-3,7H,1H3,(H,15,16)
• InChI Key: YYIJNWNMCIXAJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=NN2C(=C1)C(F)F)C(=O)O
• Molecular Formula: C9H7F2N3O2
• DSSTOX Substance ID: DTXSID80357084
• Molecular Weight: 227.17 g/mol
• CAS No.: 438218-14-5

Description

7-(Difluoromethyl)-5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid (DMMP) is a heterocyclic compound with potential as an anti-inflammatory and anti-cancer agent. It has been studied for its potential therapeutic applications. DMMP can be synthesized from commercially available starting materials, such as 5-methylpyrazole-3-carboxylic acid, and fluorinated reagents, such as difluoromethyl triflate. DMMP has been used in a variety of scientific research applications, including as an inhibitor of the enzyme cyclooxygenase-2 (COX-2).

Scientific Research Applications

Synthesis and Chemical Properties

7-(Difluoromethyl)-5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid and its derivatives are primarily used in the field of organic synthesis and chemical research. The compound's chemical structure allows for a variety of reactions, leading to the creation of novel compounds with potential applications in various fields, including pharmacology and materials science.

• Regioselective Synthesis : The compound has been used in the regioselective synthesis of 1- and 4-substituted derivatives. The study detailed the preparation and subsequent reactions of 7-substituted pyrazolo[1,5-a]pyrimidine-3-carboxamides, highlighting the tunable regioselectivity of N-alkylation based on the carboxy function (Drev et al., 2014).

• Antimicrobial Activity : Certain derivatives of the compound have been synthesized and tested for antimicrobial activity. This indicates its potential use in the development of new antimicrobial agents (Gein et al., 2009).

• Hydrogen-Bonded Structures : Investigations into the hydrogen-bonded chain structures of similar pyrazolo[1,5-a]pyrimidine compounds can provide insights into the molecular interactions and potential applications in material science or pharmaceuticals (Portilla et al., 2006).

• c-Src Kinase Inhibition for Stroke Treatment : Some pyrazolo[1,5-a]pyrimidine derivatives have been evaluated for their ability to inhibit c-Src kinase, which is crucial for developing treatments for acute ischemic stroke. This highlights a therapeutic application in neurology (Mukaiyama et al., 2007).

• Potential Benzodiazepine Receptor Ligands : The reactivity of specific pyrazolo[1,5-a]pyrimidine derivatives has been studied for synthesizing potential benzodiazepine receptor ligands. This research is significant for developing new anxiolytic or sedative medications (Bruni et al., 1994).

Future Directions

The future directions for this compound could involve further exploration of its biological activity, given that pyrazolo[1,5-a]pyrimidine derivatives have shown diverse biological activities. Further studies could also focus on optimizing the synthesis process and exploring other potential applications.